Cas no 76971-20-5 (1,2-Propanediol,3-[(11Z)-11-octadecen-1-yloxy]-)

• Product Name: 1,2-Propanediol,3-[(11Z)-11-octadecen-1-yloxy]-
• CAS No: 76971-20-5
• MF: C₂₁H₄₂O₃
• MW: 342.556387424469
• CID: 565167
• PubChem ID: 6444047
• Update Time: 2025-04-19

1,2-Propanediol,3-[(11Z)-11-octadecen-1-yloxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(11Z)-11-octadecen-1-yloxy]-
• 1,2-Propanediol, 3-(11-octadecenyloxy)-, (Z)-
• 3-[(Z)-octadec-11-enoxy]propane-1,2-diol
• paramecyl alcohol
• 1-O-Octadec-cis-11-enyl glycerol
• 76971-20-5

• Inchi： 1S/C21H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h7-8,21-23H,2-6,9-20H2,1H3/b8-7-
• InChI Key： VPYHUTCCGRNLPL-FPLPWBNLSA-N
• SMILES： O(CC(CO)O)CCCCCCCCCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 342.313395
• Monoisotopic Mass: 342.313395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 6.7

Experimental Properties

• Density: 0.924
• Boiling Point: 470.6°C at 760 mmHg
• Flash Point: 238.4°C
• Refractive Index: 1.474

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols